Cas no 1417359-22-8 (5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride)

5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine]-4,4'-piperidine dihydrochloride is a spirocyclic compound featuring a cyclobutylcarbonyl moiety and a fused imidazopyridine-piperidine core. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical research and development. The spirocyclic structure offers conformational rigidity, which can improve binding selectivity in biological targets. This compound is of interest in medicinal chemistry, particularly for exploring central nervous system (CNS) or receptor-modulating applications due to its heterocyclic framework. Its well-defined synthetic route ensures high purity, supporting reproducible results in preclinical studies. Researchers value this derivative for its potential as a scaffold in drug discovery.
5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride structure
1417359-22-8 structure
Product Name:5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride
CAS No:1417359-22-8
MF:C15H24Cl2N4O
MW:347.283261299133
MDL:MFCD29762508
CID:4699083
Update Time:2025-10-23

5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] dihydrochloride
    • Cyclobutyl(spiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-5-yl)methanone;dihydrochloride
    • 5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride
    • MDL: MFCD29762508
    • Inchi: 1S/C15H22N4O.2ClH/c20-14(11-2-1-3-11)19-9-4-12-13(18-10-17-12)15(19)5-7-16-8-6-15;;/h10-11,16H,1-9H2,(H,17,18);2*1H
    • InChI Key: ONCAMUQURZRSLO-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C1CCC1)N1CCC2=C(C31CCNCC3)N=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 389
  • Topological Polar Surface Area: 61

5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB560912-500 mg
5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] dihydrochloride; .
1417359-22-8
500MG
€472.80 2023-04-13
TRC
C139485-50mg
5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] dihydrochloride
1417359-22-8
50mg
$ 190.00 2022-06-06
TRC
C139485-100mg
5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] dihydrochloride
1417359-22-8
100mg
$ 310.00 2022-06-06
abcr
AB560912-500mg
5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] dihydrochloride; .
1417359-22-8
500mg
€461.00 2024-08-02

Additional information on 5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride

Compound CAS No. 1417359-22-8: A Comprehensive Overview

The compound 5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride (CAS No. 1417359-22-8) is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

At its core, the molecule consists of a spiro structure formed by the fusion of an imidazo-pyridine ring system and a piperidine moiety. The cyclobutylcarbonyl group attached at the 5-position introduces additional complexity and functionality to the molecule. This structural arrangement not only enhances the compound's stability but also contributes to its diverse reactivity and bioavailability.

Recent studies have highlighted the importance of tetrahydrospiroimidazo systems in drug design, particularly in the development of novel therapeutics targeting central nervous system disorders. The incorporation of a piperidine ring further enhances the molecule's ability to interact with biological targets, making it a valuable candidate for pharmacological investigations.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including coupling reactions and cyclization strategies. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for experimental purposes.

In terms of applications, 5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride has shown promise in several areas:

  • Pharmacology: Preclinical studies indicate that this compound exhibits potent activity against various receptor systems, making it a potential lead compound for drug development.
  • Material Science: Its unique structural properties make it a candidate for use in advanced materials such as high-performance polymers or electronic devices.
  • Biochemistry: The compound's ability to form stable complexes with biomolecules has led to its use in biochemical assays and imaging techniques.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound. Quantum mechanical calculations reveal that the cyclobutylcarbonyl group plays a critical role in modulating the molecule's electronic structure, thereby influencing its reactivity and selectivity in chemical reactions.

In conclusion, 5-(Cyclobutylcarbonyl)-1,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine dihydrochloride (CAS No. 1417359-22-8) stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers seeking innovative solutions in chemistry and beyond.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent